Cas no 2229128-02-1 (2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine
• CAS No: 2229128-02-1
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5891672
• PubChem ID: 165850419
• Update Time: 2025-08-05

2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine
• EN300-1736180
• 2229128-02-1

• Inchi： 1S/C12H19NOS/c1-12(8-13,14-2)11-7-9-5-3-4-6-10(9)15-11/h7H,3-6,8,13H2,1-2H3
• InChI Key： VVLPQISGSBOHAG-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)C(C)(CN)OC

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine

Introduction to 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine (CAS No. 2229128-02-1)

2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229128-02-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework combining a benzothiophene moiety with an amine functional group, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural composition of 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine encompasses a benzothiophene ring system substituted with a tetrahydropyran ring at the 2-position and an amine group at the 1-position. The presence of the methoxy group at the 2-position of the tetrahydropyran ring introduces additional electronic and steric effects that modulate the compound's interactions with biological targets. This structural motif is reminiscent of several known bioactive molecules, suggesting that 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine may exhibit properties such as receptor binding affinity, enzyme inhibition, or other pharmacological effects.

In recent years, there has been growing interest in heterocyclic compounds derived from benzothiophene for their diverse pharmacological profiles. Benzothiophene derivatives have been explored for their potential applications in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. The specific substitution pattern in 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine positions it as a candidate for further investigation in these areas.

One of the most compelling aspects of 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-amine is its potential to serve as a scaffold for drug discovery. The benzothiophene core is known to be a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The tetrahydropyran ring introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-methoxy-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yll)propan-l-amine with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with biological targets such as enzymes and receptors. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic agents.

The synthesis of 2-methoxy-z-methyl-oxy-z-(4,s,s,s,s-tetrahydropyrano-I-benzothieno)-z-propano-l-amino (CAS No. 2229128_02_1) presents both challenges and opportunities for synthetic chemists. The complexity of the benzothiophene ring system requires careful planning to ensure high yields and purity. However, recent improvements in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have streamlined the synthesis of heterocyclic compounds like this one.

Once synthesized, z-methoxy-z-(4,s,s,s,s-tetrahydropyrano-I-benzothieno)-z-propano-l-amino (CAS No. 2229128_02_1) can be subjected to rigorous biological testing to assess its potential therapeutic value. High-throughput screening (HTS) technologies allow researchers to evaluate thousands of compounds against various biological targets rapidly. If initial screens indicate promising activity, z-methoxy-z-(4,s,s,s,s-tetrahydropyrano-I-benzothieno)-z-propano-l-amino (CAS No. 2229128_02_1) may proceed to more detailed pharmacological studies.

In conclusion, z-methoxy-z-(4,s,s,s,s-tetrahydropyrano-I-benzothieno)-z-propano-l-amino (CAS No. 2229128_02_1) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as a scaffold for drug discovery. With continued advancements in synthetic chemistry and computational biology, z-methoxy-z-(4,s,s,s,s-tetrahydropyrano-I-benzothieno)-z-propano-l-amino (CAS No. 2229128_02_1) may contribute to the development of novel therapeutic agents that address unmet medical needs.